Cas no 158814-18-7 (Propanoic-3-13C acid,sodium salt (9CI))

• Product Name: Propanoic-3-13C acid,sodium salt (9CI)
• CAS No: 158814-18-7
• MF: C₃H₅NaO₂
• MW: 97.0530269145966
• CID: 109013
• PubChem ID: 23696286
• Update Time: 2025-04-18

Propanoic-3-13C acid,sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic-3-13C acid,sodium salt (9CI)
• sodium,propanoate
• SODIUM PROPIONATE-3-13C
• propionic acid-3-13c sodium salt
• SODIUM PROPIONATE-3-13C, 99 ATOM % 13C
• 158814-18-7
• Sodium;(313C)propanoate
• DTXSID10635685
• Sodium (3-~13~C)propanoate

• Inchi： 1S/C3H6O2.Na/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1/i1+1;
• InChI Key： JXKPEJDQGNYQSM-YTBWXGASSA-M
• SMILES： [Na+].[O-]C(C[13CH3])=O

Computed Properties

• Exact Mass: 97.02207852g/mol
• Monoisotopic Mass: 97.02207852g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 44.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 285-286 °C(lit.)
• Solubility: Not determined

Propanoic-3-13C acid,sodium salt (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 21-36/37/38
• Safety Instruction： 26-36-36/37
• Hazardous Material Identification：